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Compound of Interest

Compound Name:
4-(2-Methoxy-2-oxoethyl)benzoic

acid

CAS No.: 87524-66-1

Cat. No.: B2517059

Get Quote

Executive Summary
4-(2-Methoxy-2-oxoethyl)benzoic acid (CAS: 87524-66-1) is a bifunctional aromatic

intermediate characterized by the presence of two distinct carbonyl functionalities: a free

aromatic carboxylic acid and an aliphatic methyl ester.[1][2][3] This structural duality allows for

orthogonal functionalization, making the compound an invaluable scaffold in the synthesis of

peptidomimetics, antibody-drug conjugates (ADCs), and complex pharmaceutical

intermediates.

This guide analyzes the compound's physicochemical properties, outlines selective synthetic

protocols, and details its reactivity profile for researchers in drug discovery.

Chemical Identity & Structural Characterization[4][5]
The molecule consists of a benzene ring substituted at the para positions with a carboxylic acid

group and a methyl acetate moiety.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2517059#bc-rfq
https://www.benchchem.com/product/b2517059/docs?utm_src=pdf-body#technical-guide-4-2-methoxy-2-oxoethyl-benzoic-acid-1
https://www.jk-sci.com/collections/benzoic-acids/products/ts246cs-0105464
https://www.bldpharm.com/products/87524-66-1.html
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f5812?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2517059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Attribute Detail

IUPAC Name 4-(2-Methoxy-2-oxoethyl)benzoic acid

Synonyms
Methyl 4-carboxyphenylacetate; 4-

(Methoxycarbonylmethyl)benzoic acid

CAS Registry Number 87524-66-1

Molecular Formula C₁₀H₁₀O₄

Molecular Weight 194.19 g/mol

SMILES COC(=O)CC1=CC=C(C=C1)C(=O)O

Structure HOOC–Ph–CH₂–COOCH₃

Spectroscopic Profile (Predicted)
¹H NMR (DMSO-d₆, 400 MHz):

δ 12.90 (s, 1H, –COOH, broad exchangeable)

δ 7.90 (d, J = 8.2 Hz, 2H, Ar-Hortho to COOH)

δ 7.40 (d, J = 8.2 Hz, 2H, Ar-Hmeta to COOH)

δ 3.80 (s, 2H, Ar–CH₂–CO)

δ 3.60 (s, 3H, –OCH₃)

IR Spectrum: Distinct carbonyl stretches for the ester (~1735 cm⁻¹) and the conjugated acid

(~1690 cm⁻¹).

Synthetic Pathways
The synthesis of 4-(2-Methoxy-2-oxoethyl)benzoic acid relies on distinguishing the reactivity

between the aliphatic and aromatic carboxyl groups.

Method A: Selective Fischer Esterification (Preferred)
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The most robust route involves the selective esterification of 4-carboxyphenylacetic acid

(Homoterephthalic acid). The aliphatic carboxylic acid is less stabilized by resonance than the

aromatic benzoic acid, making the aliphatic carbonyl carbon more electrophilic and kinetically

faster to esterify under mild acidic conditions.

Precursor: 4-Carboxyphenylacetic acid.

Reagents: Methanol (1.05 eq), catalytic H₂SO₄ or p-TsOH.

Conditions: Reflux in dichloromethane or ether (non-polar solvent favors the more reactive

aliphatic site over the aromatic site compared to neat methanol).

Mechanism: Kinetic control exploits the higher reactivity of the non-conjugated acetic acid

moiety.

Method B: Selective Hydrolysis
Starting from the diester (Dimethyl 1,4-phenylenediacetate), controlled hydrolysis can yield the

mono-acid.

Precursor: Dimethyl 1,4-phenylenediacetate.

Reagents: 1 equivalent of LiOH or NaOH.

Solvent: THF/Water (1:1).

Selectivity: The aliphatic ester is generally more susceptible to nucleophilic attack

(hydrolysis) than the electron-rich aromatic ester. However, this route requires strict

stoichiometric control to prevent over-hydrolysis to the diacid.

Synthesis Workflow Diagram
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4-Carboxyphenylacetic Acid
(Homoterephthalic Acid)
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4-(2-Methoxy-2-oxoethyl)benzoic acid

 Selective Esterification
(MeOH, H+, Kinetic Control)
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Dimethyl ester (Over-esterification)

 Excess MeOH / Heat

Dimethyl 1,4-phenylenediacetate

 Controlled Hydrolysis
(1 eq. LiOH, 0°C)

Byproduct:
Diacid (Over-hydrolysis)

 Excess Base / RT

Click to download full resolution via product page

Caption: Kinetic control allows for the selective isolation of the mono-ester/mono-acid target

from either the diacid or diester precursor.

Reactivity Profile & Orthogonal Protection
The utility of 4-(2-Methoxy-2-oxoethyl)benzoic acid lies in its ability to undergo orthogonal

reactions.

Orthogonality of Carbonyls
Aromatic Acid (–COOH): Can be activated (using EDC/NHS, HATU, or SOCl₂) to form

amides or esters without affecting the aliphatic methyl ester. This is crucial for attaching the

molecule to amines or resins in solid-phase synthesis.

Aliphatic Ester (–COOMe): Stable to acidic activation conditions used for the aromatic acid. It

can be selectively hydrolyzed later using mild base (LiOH) or reduced to an alcohol (LiBH₄)

or aldehyde (DIBAL-H) after the aromatic acid has been derivatized.

C-H Acidity (Benzylic Position)
The methylene group (–CH₂–) is flanked by an aromatic ring and a carbonyl group, making

these protons significantly acidic (pKa ~20).

Risk: Strong bases (e.g., NaH, LDA) can deprotonate this position, leading to condensation

side reactions or racemization if chiral centers were introduced nearby.
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Opportunity: This acidity allows for alkylation at the alpha-position if modification of the linker

chain is desired.

Experimental Protocol: Selective Esterification
Objective: Synthesis of 4-(2-Methoxy-2-oxoethyl)benzoic acid from 4-carboxyphenylacetic

acid.

Preparation: Dissolve 4-carboxyphenylacetic acid (10.0 mmol) in anhydrous

Dichloromethane (DCM) (50 mL).

Addition: Add Methanol (12.0 mmol, 1.2 eq) and a catalytic amount of p-Toluenesulfonic acid

(p-TsOH) (0.5 mmol).

Note: Limiting methanol and using a non-polar solvent like DCM slows down the reaction,

enhancing selectivity for the faster-reacting aliphatic acid.

Reaction: Reflux the mixture under nitrogen for 4–6 hours. Monitor by TLC (System:

Hexane/EtOAc with 1% Acetic Acid).

Workup:

Cool to room temperature.

Wash with water (2 x 20 mL) to remove unreacted methanol and catalyst.

Extract the organic layer with saturated NaHCO₃ solution. Caution: The product (acid) and

starting material (diacid) will both extract into the aqueous base.

Acidify the aqueous extract carefully to pH ~4. The mono-ester typically precipitates out or

can be extracted back into EtOAc, while the more polar diacid may remain in the aqueous

phase or precipitate at a lower pH.

Purification: Recrystallize from EtOAc/Hexane to yield the white solid.

Applications in Drug Discovery
Linker Chemistry (PROTACs & ADCs)
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This molecule serves as a "short" rigid linker. The aromatic ring provides structural rigidity,

while the methylene unit imparts a degree of rotational freedom, allowing connected ligands to

orient correctly in binding pockets.

Peptidomimetics
The structure mimics the side chain of phenylalanine but with an extended carboxylate

terminus. It is used to introduce p-substituted phenylalanine analogs into peptide chains, often

to probe the depth of hydrophobic pockets in receptor binding sites.

Solid-Phase Synthesis
The free acid allows for loading onto resins (e.g., Wang resin or Rink Amide resin), leaving the

methyl ester exposed for subsequent solution-phase modification or on-resin hydrolysis and

extension.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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